Cas no 593272-74-3 (3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid)

• Product Name: 3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid
• CAS No: 593272-74-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD03923236
• CID: 1023083
• PubChem ID: 329775241
• Update Time: 2025-04-20

3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid
• benzoic acid, 3-methyl-4-(1H-pyrrol-1-yl)-
• 3-methyl-4-(1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
• 3-Methyl-4-pyrrol-1-yl-benzoic acid
• Benzoic acid, 3-methyl-4-(1H-pyrrol-1-yl)- (9CI)
• VS-03129
• NCGC00332609-01
• 3-methyl-4-(1H-pyrrol-1-yl)benzoicacid
• VU0410672-1
• STK195684
• 593272-74-3
• MFCD03923236
• AKOS000104421
• BBL011945
• AB01236289-03
• SB62261
• 3-methyl-4-pyrrol-1-ylbenzoic acid
• 3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid, AldrichCPR
• 3-methyl-4-(pyrrol-1-yl)benzoic acid
• CHEMBL3593867
• DB-028236

• MDL： MFCD03923236
• Inchi： 1S/C12H11NO2/c1-9-8-10(12(14)15)4-5-11(9)13-6-2-3-7-13/h2-8H,1H3,(H,14,15)
• InChI Key： LJRWOXORJJQUAU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.16
• Melting Point: No data available
• Boiling Point: 367.3°C at 760 mmHg
• Flash Point: 176°C
• Refractive Index: 1.587
• PSA: 42.23
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles